![molecular formula C18H18N6O3S B2555114 N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide CAS No. 1448068-88-9](/img/structure/B2555114.png)
N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as PFI-3, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. It is a potent and selective inhibitor of the histone methyltransferase SETD8, which plays a crucial role in regulating gene expression and cell proliferation.
Scientific Research Applications
Antiviral Agents
A study explored the antiviral potential of imidazo[1,2-a]pyridine derivatives, demonstrating that certain modifications in the structure could lead to effective antirhinovirus agents. The research emphasized the stereospecific synthesis and the significant antiviral activity exhibited by these compounds, with no apparent cellular toxicity observed in the assays (Hamdouchi et al., 1999).
Antitumor and Antibacterial Agents
Another research focused on the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, which were found to possess potent antitumor and antibacterial activities. The study highlighted the significant in vitro activity of these compounds against several human tumor cell lines and their high activity against both Gram-positive and Gram-negative bacteria (Hafez et al., 2017).
Antiulcer Agents
Research on imidazo[1,2-a]pyridines substituted at the 3-position revealed their potential as antisecretory and cytoprotective antiulcer agents. Although none of the compounds displayed significant antisecretory activity in tested models, several demonstrated good cytoprotective properties, indicating their potential application in treating ulcer-related conditions (Starrett et al., 1989).
Antimicrobial and Antiproliferative Activities
A study investigated the synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines, focusing on their antimicrobial and antiproliferative activities. The research found that these compounds exhibited significant biological effects, suggesting their potential in medical applications (Fahim et al., 2021).
properties
IUPAC Name |
N-(6-imidazol-1-ylpyrimidin-4-yl)-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O3S/c25-18(22-16-11-17(21-12-20-16)23-10-7-19-13-23)14-3-5-15(6-4-14)28(26,27)24-8-1-2-9-24/h3-7,10-13H,1-2,8-9H2,(H,20,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLSTVOGSGNWWIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=NC=N3)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.